2-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C11H9N5O3S2/c1-6-13-15-10(21-6)12-8(17)5-20-11-16-14-9(19-11)7-3-2-4-18-7/h2-4H,5H2,1H3,(H,12,15,17)
• InChI Key: PRCHMMZRRYFBNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CSC2=NN=C(O2)C3=CC=CO3
• Molecular Formula: C11H9N5O3S2
• Molecular Weight: 323.4 g/mol

Description

The compound belongs to the class of organic compounds known as 1,3,4-oxadiazoles. These are aromatic compounds containing a 1,3,5-triazine ring which is 2,4-disusbtituted with amine groups. The compound has a furan ring attached to it.

Synthesis Analysis

The compound can be synthesized from furan-2-carboxylic acid hydrazide. A series of Mannich bases of 5-furan-2-yl [1,3,4]oxadiazole-2-thiol were synthesized by the reaction of the compound with suitably substituted amines and formaldehyde in ethanol.

Molecular Structure Analysis

The molecular structure of the compound includes a 1,3,4-oxadiazole ring and a furan ring. The 1,3,4-oxadiazole ring is a heterocyclic five-member ring that possesses one oxygen, two carbons, two nitrogen atoms, and two double bonds.

Chemical Reactions Analysis

The compound undergoes various chemical reactions. For instance, it can be subjected to electrophilic substitution reactions such as nitration, bromination, hydroxymethylation, formylation, and acylation.

Physical And Chemical Properties Analysis

The compound is a solid. Its empirical formula is C10H10N2O4S and it has a molecular weight of 254.26. The 1H NMR spectrum of the compound shows three signals for protons of the furan ring and three signals for protons of the pyridine ring.

Scientific Research Applications

Antibacterial Activity

Furan derivatives have emerged as promising antibacterial agents due to their therapeutic efficacy. Researchers have explored various synthetic techniques to create innovative antibacterial compounds. . The compound you’ve mentioned may also possess antibacterial properties, making it a potential candidate for combating microbial resistance.

Diuretic and Muscle Relaxant Effects

Furan derivatives have been investigated for diuretic and muscle relaxant properties. While our compound’s precise effects in these areas are speculative, its furan-based structure suggests potential interactions with relevant biological pathways.

Mechanism of Action

Target of Action

Similar compounds with 1,3,4-thiadiazole and 1,3,4-oxadiazole scaffolds have been shown to interact with a variety of targets, including kinases and lipophilic amino acids .

Mode of Action

Based on the properties of similar compounds, it can be inferred that this compound may interact with its targets, leading to changes in cellular processes .

Biochemical Pathways

Similar compounds have been shown to affect various pathways, including cell cycle progression .

Result of Action

Similar compounds have been shown to induce changes in cell cycle progression .

Future Directions

The compound and its derivatives could be further explored for their potential biological activities. Given the known activities of 1,3,4-oxadiazole derivatives, this compound could be a promising candidate for future pharmacological studies.